Cas no 1804511-48-5 (5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1804511-48-5
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916973
• Update Time: 2025-09-23

5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-5(8)3-4(9)2(10)1-11-6(3)12/h1,5H,10H2,(H,11,12)
• InChI Key： RFNVXYCVFMPCLT-UHFFFAOYSA-N
• SMILES： IC1C(=CNC(C=1C(F)F)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Additional information on 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

Comprehensive Overview of 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1804511-48-5)

5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1804511-48-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique difluoromethyl and iodo substituents, offers a versatile scaffold for the development of novel pharmaceuticals and functional materials. Its molecular structure, which includes an amino group and a hydroxy group, makes it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine is particularly noteworthy, as it mimics the steric and electronic properties of a methyl group while offering improved resistance to oxidative degradation. This feature aligns with the growing trend in drug discovery to incorporate fluorine atoms into lead compounds to optimize their pharmacokinetic profiles.

The iodo substituent at the 4-position of the pyridine ring further enhances the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in the synthesis of complex molecules, including biologically active compounds and advanced materials. Researchers are increasingly exploring the potential of 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine as a building block for the construction of targeted therapeutics, particularly in oncology and infectious diseases.

From an agrochemical perspective, 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has shown promise as a precursor for the development of next-generation pesticides. The difluoromethyl group is known to impart herbicidal and fungicidal activity, making this compound a candidate for the design of environmentally sustainable crop protection agents. This application is particularly relevant in light of the global push toward green chemistry and the reduction of hazardous agrochemicals.

The synthesis and characterization of 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine require advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Additionally, the compound's stability under various conditions is a subject of ongoing research, as it influences its handling and storage requirements.

In the context of material science, 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has been investigated for its potential in the development of organic electronic devices. The iodo group facilitates the formation of conductive polymers and small-molecule semiconductors, which are essential components of flexible electronics and optoelectronic devices. This aligns with the increasing demand for lightweight, energy-efficient materials in the electronics industry.

As the scientific community continues to explore the applications of 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine, its role in drug discovery and agrochemical innovation is expected to expand. The compound's unique combination of functional groups positions it as a key player in the development of next-generation therapeutics and sustainable agricultural solutions. Researchers and industry professionals alike are keen to unlock its full potential through further studies and collaborations.

In summary, 5-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1804511-48-5) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its structural features, including the difluoromethyl, iodo, amino, and hydroxy groups, make it a valuable asset in the pursuit of innovative solutions to contemporary challenges in healthcare, agriculture, and technology.